Cas no 111216-36-5 (D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2®6)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-)

• Product Name: D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2®6)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-
• CAS No: 111216-36-5
• MF: C₄₃H₇₂N₂O₃₃
• MW: 1145.02539730072
• CID: 129177
• Update Time: 2025-04-18

D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2®6)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]- Chemical and Physical Properties

Names and Identifiers

• D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2&reg
• N-Acetylneuraminyl-fucosyllacto-N-neo-tetraose from human milk
• 3)-O-b-D-galactopyranosyl-(1&reg
• 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosy
• 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 6)-O-b-D-galactopyranosyl-(1&reg
• ALPHA-NEUNAC-[2->6]-BETA-GAL-[1->4]-BETA-GLCNAC-[1->3]-BETA-GAL-[1->4]-[ALPHA-FUC-(1->3)]-GLC
• O-(N-Acetyl-alpha-neuraminosyl)-(2→6)-O-beta-D-galactopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→3)-O-beta-D-galactopyranosyl-(1→4)-O-[6-deoxy-alpha-L-galactopyranosyl-(1→3)]-D-glucose
• FLST-c
• SFLNNT
• 3)]-D-glucose
• SIALYL-FUCOSYLLACTO-N-NEO-TETRAOSE
• 3)-O-beta-D-galactopyranosyl-(1→O-(N-Acetyl-alpha-neuraminosyl)-(2→N-ACETYLNEURAMINYL-FUCOSYLLACTO-N-NEO-TETRAOSE
• 4)-O-[6-deoxy-alpha-L-galactopyranosyl-(1→n-acetylneuraminyl-fucosyllacto-n-neo-tetraose from human milk
• α-neunac-(2→6)-β-gal-(1→4)-β-glcnac-(1→3)-β-gal-(1→4)-(α-fuc-[1→3])-glc
• D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2®6)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-

• Inchi： 1S/C43H72N2O33/c1-10-21(54)26(59)28(61)39(69-10)77-36-30(63)37(65)70-17(8-49)33(36)75-41-31(64)35(24(57)15(6-47)71-41)76-38-20(45-12(3)51)25(58)32(16(7-48)72-38)74-40-29(62)27(60)23(56)18(73-40)9-68-43(42(66)67)4-13(52)19(44-11(2)50)34(78-43)22(55)14(53)5-46/h10,13-41,46-49,52-65H,4-9H2,1-3H3,(H,44,50)(H,45,51)(H,66,67)/t10-,13-,14+,15+,16+,17+,18+,19+,20+,21+,22+,23-,24-,25+,26+,27-,28-,29+,30+,31+,32+,33+,34+,35-,36+,37?,38-,39-,40-,41-,43+/m0/s1
• InChI Key： HSYHUIKGLHMONM-REKKSQLHSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO[C@]2(C(=O)O)C[C@@H]([C@H]([C@H]([C@@H]([C@@H](CO)O)O)O2)NC(C)=O)O)O1)O)O)O)O)NC(C)=O)[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O[C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 35
• Heavy Atom Count: 78
• Rotatable Bond Count: 22

Experimental Properties

• Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.6 g/l) (25 º C),

D-Glucose, O-(N-acetyl-a-neuraminosyl)-(2®6)-O-b-D-galactopyranosyl-(1®4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives